Cas no 1423024-82-1 (3-Amino-2-methyl-2-(pyridin-4-ylmethyl)propanoic acid dihydrochloride)

• Product Name: 3-Amino-2-methyl-2-(pyridin-4-ylmethyl)propanoic acid dihydrochloride
• CAS No: 1423024-82-1
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 5179879
• Update Time: 2025-10-10

3-Amino-2-methyl-2-(pyridin-4-ylmethyl)propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-methyl-2-(pyridin-4-ylmethyl)propanoic acid dihydrochloride

• Inchi： 1S/C10H14N2O2.ClH/c1-10(7-11,9(13)14)6-8-2-4-12-5-3-8;/h2-5H,6-7,11H2,1H3,(H,13,14);1H
• InChI Key： DQZGPYFGUFJXIP-UHFFFAOYSA-N
• SMILES： C(C)(CN)(C(=O)O)CC1=CC=NC=C1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-2-methyl-2-(pyridin-4-ylmethyl)propanoic acid dihydrochloride

Introduction to 3-Amino-2-methyl-2-(pyridin-4-ylmethyl)propanoic acid dihydrochloride (CAS No. 1423024-82-1) and Its Emerging Applications in Chemical Biology

3-Amino-2-methyl-2-(pyridin-4-ylmethyl)propanoic acid dihydrochloride, identified by its CAS number 1423024-82-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules characterized by the presence of both amino and carboxylic acid functional groups, alongside a pyridine moiety, which contributes to its diverse reactivity and biological interactions. The dihydrochloride salt form enhances its solubility in aqueous systems, making it particularly useful for biochemical assays and drug development processes.

The molecular structure of 3-amino-2-methyl-2-(pyridin-4-ylmethyl)propanoic acid dihydrochloride consists of a propanoic acid backbone substituted with an amino group at the third carbon, a methyl group at the second carbon, and a pyridin-4-ylmethyl side chain. This arrangement creates multiple sites for functionalization and interaction with biological targets. The pyridine ring, in particular, is a well-known pharmacophore that frequently appears in pharmaceuticals due to its ability to engage with enzymes and receptors via hydrogen bonding and hydrophobic interactions.

In recent years, there has been growing interest in leveraging such structurally complex compounds for the development of novel therapeutic agents. The presence of both amino and carboxylic acid groups allows 3-amino-2-methyl-2-(pyridin-4-ylmethyl)propanoic acid dihydrochloride to participate in various chemical reactions, including peptide coupling, enzyme inhibition, and chelation processes. These properties make it a valuable intermediate in synthetic chemistry and a potential building block for more intricate drug molecules.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to inflammation, neurodegeneration, and metabolic disorders. Emerging research suggests that analogs of this compound may exhibit inhibitory effects on certain kinases and proteases, which are often overactive in pathological conditions. For instance, studies have explored the interaction of structurally related molecules with Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are key regulators of cell signaling cascades.

The pyridine moiety in 3-amino-2-methyl-2-(pyridin-4-ylmethyl)propanoic acid dihydrochloride also provides a scaffold for further derivatization, enabling the creation of libraries of compounds with tailored biological activities. Medicinal chemists have utilized this flexibility to design molecules that target specific disease mechanisms. For example, modifications at the pyridine ring have been shown to enhance binding affinity to bacterial enzymes involved in antibiotic resistance, offering promising leads for combating multidrug-resistant pathogens.

Another area where this compound has shown promise is in the field of enzyme engineering. The unique combination of functional groups allows it to serve as a substrate or inhibitor for various enzymes involved in protein synthesis and degradation. Researchers have employed 3-amino-2-methyl-2-(pyridin-4-ylmethyl)propanoic acid dihydrochloride as a tool compound to study enzyme kinetics and develop novel inhibitors. Its structural features make it an excellent candidate for generating enzyme-resistant analogs or probes that can reveal new insights into metabolic pathways.

The solubility-enhancing dihydrochloride form of this compound further broadens its utility in high-throughput screening (HTS) campaigns and other automated biochemical assays. These formats are essential for rapid identification of lead compounds in drug discovery pipelines. By improving solubility, the dihydrochloride salt ensures consistent performance across different experimental conditions, reducing variability and increasing the reliability of results.

Recent advances in computational chemistry have also facilitated the design of derivatives based on 3-amino-2-methyl-2-(pyridin-4-ylmethyl)propanoic acid dihydrochloride. Machine learning models predict optimal substitutions at various positions on the molecule to enhance potency or selectivity against specific biological targets. This interdisciplinary approach combines synthetic chemistry expertise with computational power to accelerate the discovery process.

In summary, 3-amino-2-methyl-2-(pyridin-4-ylmethyl)propanoic acid dihydrochloride (CAS No. 1423024-82-1) represents a versatile building block with significant potential in chemical biology and drug development. Its unique structural features enable diverse applications ranging from enzyme inhibition to antibiotic design, while its solubility profile enhances its suitability for modern biochemical assays. As research continues to uncover new therapeutic targets and methodologies, compounds like this are poised to play an increasingly important role in addressing complex diseases.